1-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}-3-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}azetidine

• IUPAC Name: 5-[1-(5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)azetidin-3-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine
• InChI: InChI=1S/C17H20N6S/c1-11-12(2)20-17-18-10-19-23(17)16(11)22-8-14(9-22)21-5-3-15-13(7-21)4-6-24-15/h4,6,10,14H,3,5,7-9H2,1-2H3
• InChI Key: ZKTVRMTUUPJWDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C(=NC=N2)N=C1C)N3CC(C3)N4CCC5=C(C4)C=CS5
• Molecular Formula: C17H20N6S
• Molecular Weight: 340.4 g/mol
• CAS No.: 2380063-61-4

Description

1-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}-3-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}azetidine is a complex heterocyclic compound that has garnered significant interest in the fields of medicinal and pharmaceutical chemistry. This compound is characterized by its unique structure, which includes a triazolopyrimidine core fused with a thienopyridine ring and an azetidine moiety. The presence of these fused rings imparts unique chemical and biological properties to the compound, making it a valuable subject of study for various scientific applications.

Preparation Methods

The synthesis of 1-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}-3-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}azetidine involves multiple steps, each requiring specific reagents and conditions. One common synthetic route involves the following steps:

Formation of the Triazolopyrimidine Core: This step typically involves the reaction of enaminonitriles with benzohydrazides under microwave irradiation.

Synthesis of the Thienopyridine Ring: The thienopyridine ring can be synthesized through the condensation of appropriate thiophene derivatives with pyridine precursors under controlled conditions.

Coupling with Azetidine: The final step involves the coupling of the triazolopyrimidine-thienopyridine intermediate with azetidine under suitable conditions to form the target compound.

Industrial production methods for this compound may involve scale-up reactions and late-stage functionalization to ensure high yields and purity .

Chemical Reactions Analysis

1-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}-3-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}azetidine undergoes various chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can participate in substitution reactions, where functional groups on the triazolopyrimidine or thienopyridine rings are replaced with other groups under specific conditions.

Common reagents and conditions used in these reactions include acids, bases, solvents like ethanol or dimethyl sulfoxide, and catalysts such as palladium or platinum . Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}-3-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}azetidine has a wide range of scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: It exhibits various biological activities, including antibacterial, antifungal, antiviral, and antiparasitic properties.

Medicine: The compound has potential therapeutic applications in the treatment of cardiovascular disorders, type 2 diabetes, hyperproliferative disorders, and cancer.

Industry: It is used in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 1-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}-3-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}azetidine involves its interaction with specific molecular targets and pathways. The compound acts as an inhibitor of various enzymes and receptors, including RORγt inverse agonists, PHD-1, JAK1, and JAK2 . These interactions lead to the modulation of signaling pathways involved in inflammation, cell proliferation, and apoptosis, thereby exerting its therapeutic effects .

Comparison with Similar Compounds

1-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}-3-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}azetidine can be compared with other similar compounds, such as:

5,7-Dimethyl-1,2,4-triazolo[1,5-a]pyrimidine: This compound shares the triazolopyrimidine core but lacks the thienopyridine and azetidine moieties, resulting in different chemical and biological properties.

7-Isobutyl-5-methyl-1,2,4-triazolo[1,5-a]pyrimidine: This compound has an isobutyl group instead of the dimethyl group, leading to variations in its reactivity and biological activity.

7-Hydroxy-5-methyl-1,2,4-triazolo[1,5-a]pyrimidine: The presence of a hydroxy group in this compound imparts different solubility and reactivity characteristics compared to the target compound.

The uniqueness of 1-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}-3-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}azetidine lies in its fused ring structure, which combines the properties of triazolopyrimidine, thienopyridine, and azetidine, resulting in a compound with diverse and potent biological activities.